(2'S)-Deoxymyxol 2'-alpha-L-fucoside
Overview
Description
(2'S)-Deoxymyxol 2'-alpha-L-fucoside is a xanthophyll.
Scientific Research Applications
Molecular Structure Identification in Cyanobacteria
Takaichi et al. (2001) identified the molecular structures of carotenoids in Synechocystis sp. PCC 6803, including (2'S)-Deoxymyxol 2'-alpha-L-fucoside. This compound was found as part of the carotenoid profile of this cyanobacterium, differentiating from the previously believed myxol 2'-rhamnoside. This discovery expanded the understanding of polar carotenoids in cyanobacteria and proposed a new nomenclature for myxol glycosides based on their sugar moiety identification (Takaichi, Maoka, & Masamoto, 2001).
Synthesis and Enzymatic Evaluation
Chevrier et al. (2004) discussed the synthesis of nitrone analogues of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, exploring their potential as α-L-fucosidase inhibitors. This research contributes to the understanding of enzyme inhibition and the potential therapeutic applications of such compounds (Chevrier, LeNouen, Neuburger, Defoin, & Tarnus, 2004).
Importance in Pathological Processes
Listinsky et al. (1998) highlighted the significance of alpha-L-fucose, a component of (2'S)-Deoxymyxol 2'-alpha-L-fucoside, in various normal and pathological processes, including its role in cell-recognition and adhesion-signaling pathways. The study emphasizes the critical function of alpha-L-fucose in cell-cell and cell-matrix adhesion, particularly in neoplasia (Listinsky, Siegal, & Listinsky, 1998).
Microbial Synthesis and Industrial Applications
Meng et al. (2023) detailed the metabolic engineering of Escherichia coli for efficient production of L-fucose, a component of (2'S)-Deoxymyxol 2'-alpha-L-fucoside. This study showcases the potential for large-scale industrial applications and highlights the physiological effects of L-fucose in pharmaceutical, cosmetic, and food industries (Meng, Zhu, Chen, Liu, Zhang, & Mu, 2023).
properties
Product Name |
(2'S)-Deoxymyxol 2'-alpha-L-fucoside |
|---|---|
Molecular Formula |
C46H66O6 |
Molecular Weight |
715 g/mol |
IUPAC Name |
(2S,3S,4R,5S,6S)-2-[(3S,4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E)-2-hydroxy-2,6,10,14,19,23-hexamethyl-25-(2,6,6-trimethylcyclohexen-1-yl)pentacosa-4,6,8,10,12,14,16,18,20,22,24-undecaen-3-yl]oxy-6-methyloxane-3,4,5-triol |
InChI |
InChI=1S/C46H66O6/c1-32(18-12-13-19-33(2)21-15-24-35(4)27-29-39-37(6)26-17-31-45(39,8)9)20-14-22-34(3)23-16-25-36(5)28-30-40(46(10,11)50)52-44-43(49)42(48)41(47)38(7)51-44/h12-16,18-25,27-30,38,40-44,47-50H,17,26,31H2,1-11H3/b13-12+,20-14+,21-15+,23-16+,29-27+,30-28+,32-18+,33-19+,34-22+,35-24+,36-25+/t38-,40-,41+,42+,43-,44-/m0/s1 |
InChI Key |
LQRQZOJVMFJJLX-LJSSMQLHSA-N |
Isomeric SMILES |
C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H](/C=C/C(=C/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(CCCC2(C)C)C)/C)/C)/C)C(C)(C)O)O)O)O |
Canonical SMILES |
CC1C(C(C(C(O1)OC(C=CC(=CC=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C)C)C(C)(C)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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